hydramacroside B
hydramacroside B
Brand Name:
Vulcanchem
CAS No.:
161161-67-7
VCID:
VC0223042
InChI:
InChI=1S/C30H38O13/c1-2-21-22-12-20(11-19(35)10-18(34)9-17(33)8-5-15-3-6-16(32)7-4-15)41-28(39)23(22)14-40-29(21)43-30-27(38)26(37)25(36)24(13-31)42-30/h2-4,6-7,14,18,20-22,24-27,29-32,34,36-38H,1,5,8-13H2/t18-,20?,21+,22-,24+,25+,26+,27+,29-,30-/m0/s1
SMILES:
C=CC1C2CC(OC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O)CC(=O)CC(CC(=O)CCC4=CC=C(C=C4)O)O
Molecular Formula:
C6H7BrN2O2S
Molecular Weight:
606.6 g/mol
hydramacroside B
CAS No.: 161161-67-7
Main Products
VCID: VC0223042
Molecular Formula: C6H7BrN2O2S
Molecular Weight: 606.6 g/mol
| CAS No. | 161161-67-7 |
|---|---|
| Product Name | hydramacroside B |
| Molecular Formula | C6H7BrN2O2S |
| Molecular Weight | 606.6 g/mol |
| IUPAC Name | (4S)-1-[(4aS,5R,6S)-5-ethenyl-1-oxo-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,5,6-tetrahydro-3H-pyrano[3,4-c]pyran-3-yl]-4-hydroxy-8-(4-hydroxyphenyl)octane-2,6-dione |
| Standard InChI | InChI=1S/C30H38O13/c1-2-21-22-12-20(11-19(35)10-18(34)9-17(33)8-5-15-3-6-16(32)7-4-15)41-28(39)23(22)14-40-29(21)43-30-27(38)26(37)25(36)24(13-31)42-30/h2-4,6-7,14,18,20-22,24-27,29-32,34,36-38H,1,5,8-13H2/t18-,20?,21+,22-,24+,25+,26+,27+,29-,30-/m0/s1 |
| Standard InChIKey | NRVMYJKCFMJRML-LACQVYASSA-N |
| Isomeric SMILES | C=C[C@@H]1[C@@H]2CC(OC(=O)C2=CO[C@H]1O[C@H]3[C@@H]([C@@H]([C@@H]([C@H](O3)CO)O)O)O)CC(=O)C[C@H](CC(=O)CCC4=CC=C(C=C4)O)O |
| SMILES | C=CC1C2CC(OC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O)CC(=O)CC(CC(=O)CCC4=CC=C(C=C4)O)O |
| Canonical SMILES | C=CC1C2CC(OC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O)CC(=O)CC(CC(=O)CCC4=CC=C(C=C4)O)O |
| Synonyms | hydramacroside B |
| PubChem Compound | 197693 |
| Last Modified | Nov 11 2021 |
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